Cas no 67923-07-3 (Aminoethylaminopropylmethoxysiloxane-Dimethylsiloxane Copolymers cSt200-300)

Aminoethylaminopropylmethoxysiloxane-Dimethylsiloxane Copolymers (cSt 200-300) are silicone-based copolymers featuring both amino-functional and methoxy-reactive groups. Their balanced structure combines the reactivity of aminoethylaminopropylmethoxysiloxane with the flexibility of dimethylsiloxane, offering enhanced adhesion promotion, surface modification, and compatibility with organic matrices. The viscosity range (200-300 cSt) ensures optimal processability for coatings, adhesives, and sealants. The amino groups facilitate covalent bonding with substrates, while the methoxy groups enable crosslinking or further functionalization. These copolymers are particularly useful in applications requiring durable surface treatments, improved wetting, or enhanced mechanical properties in hybrid systems. Their stability and reactivity make them suitable for industrial formulations where tailored interfacial interactions are critical.

Aminoethylaminopropylmethoxysiloxane-Dimethylsiloxane Copolymers cSt200-300 structure

67923-07-3 structure

Product Name:Aminoethylaminopropylmethoxysiloxane-Dimethylsiloxane Copolymers cSt200-300

CAS No:67923-07-3

MF:C₁₀H₂₈N₂O₃Si₂

MW:280.51

MDL:MFCD00282103

CID:860375

PubChem ID:121233099

Update Time:2025-06-07

Aminoethylaminopropylmethoxysiloxane-Dimethylsiloxane Copolymers cSt200-300 Chemical and Physical Properties

Names and Identifiers

- Aminoethylaminopropylsiloxane - dimethylsiloxane copolymer
- AMINOETHYLAMINOPROPYLMETHOXYSILOXANE - DIMETHYLSILOXANE COPOLYMER WITH BRANCH STRUCTURE
- Aminoethylaminopropyl Methoxysiloxane-Dimethylsiloxane copolymer
- Siloxanes and Silicones, di-Me, [[[3-[(2-aminoethyl)amino]propyl]silylidyne]tris(oxy)]tris-, methoxy-terminated
- ATM 1322
- TP 3635
- (0.5-1.5% Aminoethylaminopropylmethoxysiloxane) - dimethylsiloxane copolymer, branched
- CID 121233099
- siloxanesandsilicones,di-me,[[[3-[(2-aminoethyl)amino]propyl]silylidyne]tri
- SiloxanesandSilicones,di-Me,[[[3-[(2-aminoethyl)amino]propyl]silylidyne]tris(oxy)]tris-,methoxy-terminated
- AMINOETHYLAMINOPROPYLMETHOXYSILOXANE-DIMETHYLSILOXANE COPOLYMER
- AMINOETHYLAMINOPROPYLMETHOXYSILOXANE-DIMETHYLSILOXANE COPOLYMER, BRANCHED, EMULSION
- AMINOETHYLAMINOPROPYLMETHOXYSILOXANE, DIMETHYLSILOXANE COPOLYMER WITH BRANCH STRUCTURE
- AMINOETHYLAMINOPROPYLSILOXANE-DIMETHYLSILOXANE COPOLYMER
- Aminoethylaminopropylsiloxane - dimethylsiloxane copolymer, viscosity 100-200 cSt.
- Siloxanes and Silicones, di-Me, 3-(2-aminoethyl)aminopropylsilylidynetris(oxy)tris-, methoxy-terminated
- (0.5-1.5% AMINOETHYLAMINOPROPYLMETHOXYSILOXANE) - DIMETHYLSILOXANE COPOLYMER WITH BRANCH STRUCTURE, 100-200 cSt
- (2-4% AMINOETHYLAMINOPROPYLMETHOXYSILOXANE) - DIMETHYLSILOXANE COPOLYMER WITH BRANCH STRUCTURE, 200-300 cSt
- LSHPSUXGNYHLHG-UHFFFAOYSA-N
- 5-methoxy-3,3,5-trimethyl-2,4-dioxa-9-aza-3,5-disilaundecan-11-amine
- 67923-07-3
- N'-[3-[methoxy-[methoxy(dimethyl)silyl]oxy-methylsilyl]propyl]ethane-1,2-diamine
- Aminoethylaminopropylmethoxysiloxane-Dimethylsiloxane Copolymers cSt200-300
- MDL： MFCD00282103
- Inchi： 1S/C10H28N2O3Si2/c1-13-16(3,4)15-17(5,14-2)10-6-8-12-9-7-11/h12H,6-11H2,1-5H3
- InChI Key： LSHPSUXGNYHLHG-UHFFFAOYSA-N
- SMILES： [Si](C)(CCCNCCN)(OC)O[Si](C)(C)OC

Computed Properties

Exact Mass: 280.16384583g/mol
Monoisotopic Mass: 280.16384583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 10
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.7

Experimental Properties

Density: 0,97 g/cm3
Melting Point: <-60°C
Boiling Point: >205°C
Flash Point: 205°C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Aminoethylaminopropylmethoxysiloxane-Dimethylsiloxane Copolymers cSt200-300 Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： 23-24/25
TSCA：Yes
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Aminoethylaminopropylmethoxysiloxane-Dimethylsiloxane Copolymers cSt200-300 Pricemore >>

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